Cas no 3608-83-1 ((2E)-2-(quinolin-6-ylmethylidene)hydrazinecarbothioamide)

• Product name: (2E)-2-(quinolin-6-ylmethylidene)hydrazinecarbothioamide
• CAS No: 3608-83-1
• MF: C₁₁H₁₀N₄S
• MW: 230.288899898529
• CID: 1478043
• PubChem ID: 9567549

(2E)-2-(quinolin-6-ylmethylidene)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(quinolin-6-ylmethylidene)hydrazinecarbothioamide
• [(E)-quinolin-6-ylmethylideneamino]thiourea
• CHEMBL4204121
• Quinoline-6-carboxaldehyde, thiosemicarbazone
• 6-Formylquinoline thiosemicarbazone
• 4-21-00-04042 (Beilstein Handbook Reference)
• BRN 0013020
• 3608-83-1
• [(E)-6-quinolylmethyleneamino]thiourea

• Inchi： InChI=1S/C11H10N4S/c12-11(16)15-14-7-8-3-4-10-9(6-8)2-1-5-13-10/h1-7H,(H3,12,15,16)/b14-7+
• InChI Key： PPPXDGCBKXKTIO-VGOFMYFVSA-N
• SMILES： C1=CC2=C(C=CC(=C2)C=NNC(=S)N)N=C1

Computed Properties

• Exact Mass: 230.0628
• Monoisotopic Mass: 230.062617
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.4

Experimental Properties

• Density: 1.337
• Boiling Point: 432.573°C at 760 mmHg
• Flash Point: 215.413°C
• Refractive Index: 1.699
• PSA: 63.3